Cas no 16672-84-7 (Phosphonic acid, (2-naphthalenylmethyl)-)

• Product Name: Phosphonic acid, (2-naphthalenylmethyl)-
• CAS No: 16672-84-7
• MF: C₁₁H₁₁O₃P
• MW: 222.177004098892
• CID: 2781216
• PubChem ID: 3696145
• Update Time: 2025-04-21

Phosphonic acid, (2-naphthalenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• naphthalen-2-ylmethylphosphonic acid
• 2-Naphtylmethylphosphonic acid
• [(naphthalen-2-yl)methyl]phosphonic acid
• CHEMBL54314
• 16672-84-7
• Phosphonic acid, (2-naphthalenylmethyl)-
• HELZKSLXGDCKJK-UHFFFAOYSA-N
• 2-Naphthylmethylphosphonic acid
• MFCD00960988
• DTXSID70395172
• SCHEMBL915502
• AKOS017345025
• (2-Naphthalenylmethyl)phosphonic acid

• Inchi： 1S/C11H11O3P/c12-15(13,14)8-9-5-6-10-3-1-2-4-11(10)7-9/h1-7H,8H2,(H2,12,13,14)
• InChI Key： HELZKSLXGDCKJK-UHFFFAOYSA-N
• SMILES： P(CC1C=CC2C=CC=CC=2C=1)(=O)(O)O

Computed Properties

• Exact Mass: 222.045
• Monoisotopic Mass: 222.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 67.34000
• LogP: 2.51750